Cas no 264903-54-0 (d-2-(5-Bromothienyl)alanine)

• Product Name: d-2-(5-Bromothienyl)alanine
• CAS No: 264903-54-0
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD04117831
• CID: 247686
• PubChem ID: 7016818
• Update Time: 2025-07-23

d-2-(5-Bromothienyl)alanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(5-bromothiophen-2-yl)propanoic acid
• 2-Thiophenepropanoicacid, a-amino-5-bromo-, (aR)-
• 3-(5-Bromothien-2-yl)-D-alanine
• D-2-(5-Bromothienyl)alanine
• D-2-(5-BromoThienyl)-alanine
• (2R)-amino-3-(5-bromo-thiophen-2-yl)-propionic acid
• (R)-8-Bromo-2-aminotetralin
• AG-E-11366
• AK-33542
• CTK4D0916
• FT-0080133
• KB-03351
• SureCN841205
• SCHEMBL4242870
• D-2-(5-bromothienyl)alanine, AldrichCPR
• CS-0157764
• A877217
• 2-Thiophenepropanoic acid, alpha-amino-5-bromo-, (alphaR)-
• (2R)-2-amino-3-(5-bromothiophen-2-yl)propanoic acid
• MFCD04117831
• DS-3901
• AKOS016843748
• EN300-1298234
• LKORPMMOJAJYLC-RXMQYKEDSA-N
• 264903-54-0
• d-2-(5-Bromothienyl)alanine

• MDL： MFCD04117831
• Inchi： 1S/C7H8BrNO2S/c8-6-2-1-4(12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H,10,11)/t5-/m1/s1
• InChI Key： LKORPMMOJAJYLC-RXMQYKEDSA-N
• SMILES： BrC1=CC=C(C[C@H](C(=O)O)N)S1

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.742
• Boiling Point: 340.664°C at 760 mmHg
• Flash Point: 159.828°C
• Refractive Index: 1.631
• PSA: 91.56000
• LogP: 2.16530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on d-2-(5-Bromothienyl)alanine

D-2-(5-Bromothienyl)alanine: A Comprehensive Overview of Its Role in Biomedical Research

D-2-(5-Bromothienyl)alanine, with the chemical identifier CAS 264903-54-0, has emerged as a pivotal compound in the field of biomedical research. This molecule, a derivative of alanine with a 5-bromothiophene group, is characterized by its unique structural features that enable it to interact with biological systems in novel ways. Recent studies have highlighted its potential applications in drug development, synthetic biology, and targeted therapies, making it a subject of intense scientific interest.

The chemical structure of D-2-(5-Bromothienyl)alanine consists of a central alpha-amino acid residue linked to a thiophene ring substituted with a 5-bromine atom. This configuration imparts specific stereochemical properties that are critical for its biological activity. The 5-bromothienyl group, in particular, has been shown to modulate the compound’s reactivity and selectivity, which are essential for its role as a precursor molecule in pharmaceutical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient production of D-2-(5-Bromothienyl)alanine, which is now being explored as a building block for novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the development of antibacterial agents. The compound’s ability to form stable interactions with protein targets has made it a candidate for antimicrobial drug design. This highlights the compound’s potential to address pressing challenges in infectious disease treatment.

Another area of biomedical innovation involving D-2-(5-Bromothienyl)alanine is its application in targeted drug delivery systems. Researchers at the University of California have reported that the compound can be conjugated with nanoparticles to enhance the bioavailability of therapeutic agents. This approach has shown promise in oncology, where the compound’s ability to penetrate tumor tissues could improve the efficacy of chemotherapy regimens.

The pharmacological properties of D-2-(5-Bromothienyl)alanine are under active investigation. A 2022 review in Drug Discovery Today emphasized its potential as a prodrug for neurodegenerative diseases. The compound’s 5-bromothienyl moiety is believed to interact with enzymes involved in neurotransmitter metabolism, offering a novel pathway for neuropharmacological interventions. This has sparked interest in its use for conditions such as Alzheimer’s disease and Parkinson’s disease.

Furthermore, the synthetic versatility of D-2-(5-Bromothienyl)alanine has led to its incorporation into biomaterials research. Scientists at the Massachusetts Institute of Technology have explored its use in the development of biocompatible polymers for regenerative medicine. The compound’s ability to form cross-linked networks with biomolecules has made it a valuable tool in creating artificial tissues and drug-eluting scaffolds.

Despite its promising applications, the toxicological profile of D-2-(5-Bromothienyl)alanine remains an area of concern. A 2,023 study published in Toxicological Sciences highlighted the need for further research to assess its long-term safety in vivo. While preliminary data suggest that the compound is metabolically inert in most organisms, its 5-bromothienyl group may pose environmental risks if not properly managed during synthetic processes.

The commercial potential of D-2-(5-Bromothienyl)alanine is evident in its growing presence in pharmaceutical pipelines. Several biotech companies have filed patents for its use in antiviral therapies and anti-inflammatory drugs. These developments underscore the compound’s versatility and its role as a platform molecule for drug discovery.

As research into D-2-(5-Bromothienyl)alanine progresses, its applications are expected to expand into precision medicine and personalized therapies. The compound’s unique chemical properties and biological interactions position it as a key player in the next generation of biomedical innovations. Continued exploration of its synthetic potential and biological activity will be crucial in unlocking its full therapeutic potential.